Cas no 39707-61-4 (9-Oxofolic Acid)

• Product Name: 9-Oxofolic Acid
• CAS No: 39707-61-4
• MF: C₁₉H₁₇N₇O₇
• MW: 455.380983114243
• CID: 3162140
• PubChem ID: 135754682
• Update Time: 2025-12-11

9-Oxofolic Acid Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-amino-4-oxo-3,4-dihydro-pteridine-6-carbonylamino)-benzoyl]-glutamic acid
• 9-Oxofolic Acid
• HOYWIHISJSBZLW-JTQLQIEISA-N
• L-Glutamic acid, N-[4-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)carbonyl]amino]benzoyl]- (9CI)
• Folic Acid Impurity 40
• 2-(4-(2-Amino-4-oxo-3,4-dihydropteridine-6-carboxamido)benzamido)pentanedioic acid
• Folic acid oxidizes impurities
• 39707-61-4
• 2-(4-(2-Amino-4-oxo-3,4-dihydropteridine-6-carboxamido)benzamido)pentanedioicacid
• N-[4-[[(2-Amino-1,4-dihydro-4-oxo-6-pteridinyl)carbonyl]amino]benzoyl]-L-glutamic Acid
• SCHEMBL6341146
• 2-[[4-[(2-amino-4-oxo-3H-pteridine-6-carbonyl)amino]benzoyl]amino]pentanedioic acid
• FO171955

• Inchi： 1S/C19H17N7O7/c20-19-25-14-13(17(31)26-19)23-11(7-21-14)16(30)22-9-3-1-8(2-4-9)15(29)24-10(18(32)33)5-6-12(27)28/h1-4,7,10H,5-6H2,(H,22,30)(H,24,29)(H,27,28)(H,32,33)(H3,20,21,25,26,31)
• InChI Key： HOYWIHISJSBZLW-UHFFFAOYSA-N
• SMILES： OC(C(CCC(=O)O)NC(C1C=CC(=CC=1)NC(C1C=NC2=C(C(NC(N)=N2)=O)N=1)=O)=O)=O

Computed Properties

• Exact Mass: 455.11894591g/mol
• Monoisotopic Mass: 455.11894591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 226Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: >200°C (dec.)
• Solubility: Aqueous Base (Slightly), DMSO (Slightly)

9-Oxofolic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Pteroic acids and derivatives